Cas no 898452-72-7 (N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide)

• Product Name: N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide
• CAS No: 898452-72-7
• MF: C₂₄H₂₅N₃O₂S
• MW: 419.539204359055
• CID: 5493003
• Update Time: 2025-07-15

N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-N'-(3-methylphenyl)oxamide
• N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

• Inchi： 1S/C24H25N3O2S/c1-17-6-4-9-20(14-17)26-24(29)23(28)25-15-21(22-10-5-13-30-22)27-12-11-18-7-2-3-8-19(18)16-27/h2-10,13-14,21H,11-12,15-16H2,1H3,(H,25,28)(H,26,29)
• InChI Key： WKYMLEXPGUVEOK-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)C(NC1=CC=CC(C)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide

N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide: A Comprehensive Overview

The compound with CAS No 898452-72-7, known as N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its intricate structure, which includes a 1,2,3,4-tetrahydroisoquinoline moiety and a thiophene ring system. The presence of these functional groups makes it a versatile compound with potential applications in drug delivery systems and advanced materials.

Recent studies have highlighted the importance of 1,2,3,4-tetrahydroisoquinoline derivatives in medicinal chemistry. These compounds are known for their ability to act as ligands in metalloenzyme inhibition and their role in the development of novel antibiotics. The integration of a thiophene ring further enhances the compound's electronic properties, making it a promising candidate for use in organic electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yields and purity. The use of transition metal catalysts has been particularly effective in facilitating key steps such as coupling reactions and cyclization processes.

In terms of applications, this compound has shown potential in the field of drug delivery. Its unique structure allows for the incorporation of bioactive molecules into its framework, enabling targeted drug delivery systems. Additionally, its compatibility with biological systems makes it a viable option for use in biomedical applications such as tissue engineering and regenerative medicine.

The integration of a thiophene ring into the molecule also contributes to its optical properties. This feature has led to its exploration in the development of organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent advancements in materials science have demonstrated that compounds with similar structures can exhibit high efficiency in light emission and energy conversion.

In conclusion, N'-(3-methylphenyl)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylethanediamide represents a significant advancement in organic chemistry. Its unique structure and versatile properties make it a valuable compound for both academic research and industrial applications. As ongoing research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in shaping the future of materials science and medicinal chemistry.